Cas no 38952-51-1 (Propanoic acid,3-(octadecylthio)-, barium salt (2:1))

• Product Name: Propanoic acid,3-(octadecylthio)-, barium salt (2:1)
• CAS No: 38952-51-1
• MF: C₄₂H₈₂BaO₄S₂
• MW: 852.555087566376
• CID: 307167
• PubChem ID: 170143
• Update Time: 2025-04-19

Propanoic acid,3-(octadecylthio)-, barium salt (2:1) Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,3-(octadecylthio)-, barium salt (2:1)
• barium(2+),3-octadecylsulfanylpropanoate
• Barium 3-octadecylthiopropionate
• Barium 3-stearylthiopropionate
• Barium bis(3-(octadecylthio)propionate)
• barium bis[3-(octadecylsulfanyl)propanoate]
• Propanoic acid, 3-(octadecylthio)-, barium salt
• DTXSID00890847
• NS00058595
• EINECS 254-215-1
• Barium bis[3-(octadecylthio)propionate]
• 38952-51-1
• Propanoic acid, 3-(octadecylthio)-, barium salt (2:1)

• Inchi： 1S/2C21H42O2S.Ba/c2*1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-19-24-20-18-21(22)23;/h2*2-20H2,1H3,(H,22,23);/q;;+2/p-2
• InChI Key： IBXOVGVKIOWOEQ-UHFFFAOYSA-L
• SMILES： [Ba+2].S(CCC(=O)[O-])CCCCCCCCCCCCCCCCCC.S(CCC(=O)[O-])CCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 844.47186
• Monoisotopic Mass: 852.470700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 49
• Rotatable Bond Count: 38
• Complexity: 251
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 131Ų

Experimental Properties

• PSA: 80.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Straight chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Straight chain fatty acids